Cas no 83544-05-2 (Methyl(tritylsulfanyl)acetate)

• Product Name: Methyl(tritylsulfanyl)acetate
• CAS No: 83544-05-2
• MF: C₂₂H₂₀O₂S
• MW: 348.458004951477
• CID: 988966
• PubChem ID: 262768
• Update Time: 2025-04-20

Methyl(tritylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-tritylsulfanylacetate
• CHEMBL407353
• Tritylsulfanyl-acetic acid methyl ester
• MVUPACKEURZFOJ-UHFFFAOYSA-N
• methyl(tritylsulfanyl)acetate
• NSC96708
• methyl 2-(tritylthio)acetate
• methyl [(triphenylmethyl)thio]acetate
• NSC-96708
• methyl 2-[(triphenylmethyl)sulfanyl]acetate
• 83544-05-2
• SCHEMBL1364085
• DTXSID10294453
• Triphenylmethyl-containing compound, 29
• BDBM23800
• G63844
• Methyl(tritylsulfanyl)acetate

• Inchi： 1S/C22H20O2S/c1-24-21(23)17-25-22(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16H,17H2,1H3
• InChI Key： MVUPACKEURZFOJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.11840105g/mol
• Monoisotopic Mass: 348.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 51.6Ų